Cas no 1261931-08-1 (2-(4-Carboxyphenyl)-6-chlorobenzoic acid)

• Product Name: 2-(4-Carboxyphenyl)-6-chlorobenzoic acid
• CAS No: 1261931-08-1
• MF: C₁₄H₉ClO₄
• MW: 276.67186331749
• MDL: MFCD18320289
• CID: 2622100
• PubChem ID: 53226196
• Update Time: 2025-04-21

2-(4-Carboxyphenyl)-6-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261931-08-1
• 2-(4-CARBOXYPHENYL)-6-CHLOROBENZOIC ACID
• MFCD18320289
• 2-(4-Carboxyphenyl)-6-chlorobenzoic acid, 95%
• 3-Chloro[1,1'-biphenyl]-2,4'-dicarboxylic acid
• DTXSID30689928
• 2-(4-Carboxyphenyl)-6-chlorobenzoic acid

• MDL： MFCD18320289
• Inchi： 1S/C14H9ClO4/c15-11-3-1-2-10(12(11)14(18)19)8-4-6-9(7-5-8)13(16)17/h1-7H,(H,16,17)(H,18,19)
• InChI Key： XRXVEHKYMLDOBP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(=O)O)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 276.0189365Da
• Monoisotopic Mass: 276.0189365Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 74.6Ų